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Compound of Interest

Compound Name: Copper phthalate

Cat. No.: B098968 Get Quote

This technical guide provides an in-depth overview of copper phthalate, a metal-organic

complex with notable applications in catalysis and materials science. The information is tailored

for researchers, scientists, and professionals in drug development, presenting key chemical

identifiers, physicochemical properties, experimental protocols, and logical workflows in a

structured format.

Chemical Identifiers and Nomenclature
Copper phthalate is a coordination complex formed between copper(II) ions and phthalate

anions. It can exist in various forms, with the most common being copper(II) phthalate. The

compound is registered under several CAS numbers, which may reflect different hydration

states or preparation methods.[1]

Below is a comprehensive table of identifiers for copper(II) phthalate.
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Identifier Type Value Source(s)

CAS Number 10027-30-2 [1][2]

16223-74-8 [1]

Molecular Formula C₈H₄CuO₄ [1][2]

Molecular Weight 227.66 g/mol [1][2]

IUPAC Name copper;phthalate [1]

Synonyms

Copper(II) phthalate, Phthalic

acid copper(II) salt, 1,2-

Benzenedicarboxylic acid,

copper(2+) salt

[2][3]

InChI

InChI=1S/C8H6O4.Cu/c9-

7(10)5-3-1-2-4-

6(5)8(11)12;/h1-4H,(H,9,10)

(H,11,12);/q;+2/p-2

[1][2]

InChIKey
GSCLWPQCXDSGBU-

UHFFFAOYSA-L
[1][2]

Canonical SMILES
C1=CC=C(C(=C1)C(=O)

[O-])C(=O)[O-].[Cu+2]
[1][2]

PubChem CID 82304 [2]

EC Number 233-068-7 [2]

DSSTox Substance ID DTXSID70143079 [2]

Physicochemical Properties
The physical and chemical properties of copper phthalate are crucial for its handling,

application, and analysis. While some properties are readily available, others, such as the

melting point, are not consistently reported, likely due to decomposition at elevated

temperatures.
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Property Value Source(s)

Boiling Point 378.3°C at 760 mmHg [3]

Flash Point 196.7°C [3]

Vapor Pressure 2.14E-06 mmHg at 25°C [3]

Appearance
Blue, air-stable crystals

(monohydrate form)
[1]

Experimental Protocols
Synthesis of Copper(II) Phthalate Monohydrate
A common method for preparing copper(II) phthalate monohydrate involves the reaction of a

copper salt with phthalic acid in an aqueous solution.[1]

Materials:

Basic copper carbonate (CuCO₃·Cu(OH)₂)

Phthalic acid (C₈H₆O₄)

Distilled water

Procedure:

Dissolve phthalic acid in distilled water to create an aqueous solution.

Add basic copper carbonate to the phthalic acid solution until saturation is reached.

Filter the solution to remove any excess solid carbonate. The resulting filtrate should have a

pH of approximately 5.

Allow the filtrate to evaporate slowly at room temperature.

Blue, air-stable crystals of copper(II) phthalate monohydrate will form.

Separate the crystals from the solution.
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Wash the collected crystals several times with distilled water.

Air-dry the final product.

Preparation of Reactant Solution

Synthesis Reaction

Product Isolation and Purification

Phthalic Acid

Dissolve Phthalic Acid
in Distilled Water

Distilled Water

Aqueous Phthalic Acid Solution

Add to Saturation

Basic Copper Carbonate

Filter Excess Carbonate

Filtrate (pH ~5)

Slow Evaporation

Formation of Blue Crystals

Separate Crystals

Wash with Distilled Water

Air Dry

Copper(II) Phthalate
Monohydrate
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Click to download full resolution via product page

Synthesis workflow for copper(II) phthalate monohydrate.

Thermal Decomposition of Copper(II) Phthalate
Monohydrate
The thermal decomposition of copper(II) phthalate monohydrate has been shown to occur in

three distinct steps.[1] This process can be monitored using thermogravimetric analysis (TGA)

and differential thermal analysis (DTA).

Methodology: The thermal behavior of copper(II) phthalate monohydrate can be analyzed using

a thermogravimetric analyzer. A sample of the crystalline compound is heated at a constant

rate in a controlled atmosphere (e.g., air or an inert gas), and the change in mass is recorded

as a function of temperature.

Decomposition Steps:

First Dehydration Step: The monohydrate form loses a water molecule to become a

hemihydrate. This step follows a unimolecular kinetic law.

Second Dehydration Step: The hemihydrate loses the remaining water to form anhydrous

copper(II) phthalate. This step is described by a phase boundary model.

Decomposition: The anhydrous copper(II) phthalate decomposes, with cupric oxide being a

final product. This final step adheres to the Erofeev-Avrami equation.

Thermal decomposition pathway of copper(II) phthalate monohydrate.

Crystal Structure
The crystal structure of copper(II) phthalate monohydrate has been determined using three-

dimensional X-ray diffraction methods. The compound crystallizes in the monoclinic space

group P2₁/c.[4] The structure features two types of copper atoms with distinct coordination

environments, both exhibiting distorted octahedral geometries. The phthalate groups and water

molecules act as bridging ligands, connecting the copper atoms.[4]

Applications in Research and Development
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Copper phthalate serves as a versatile compound in various scientific and industrial fields.

Catalysis: Copper phthalate complexes have demonstrated notable catalytic activity,

especially in oxidation reactions, due to their ability to facilitate electron transfer processes.

[2] They have also been explored for their potential in environmental remediation, such as

the removal of pollutants like dibutyl phthalate.[2]

Wood Preservation: It is utilized as a wood preservative, offering protection against fungal

decay and termites, which is particularly valuable in marine and agricultural settings.[3]

Pigments and Coatings: Copper phthalate is used as a pigment in paints and coatings,

contributing to their durability and performance.[3]

Organic Synthesis: The compound can act as a catalyst in various organic synthesis

reactions, helping to improve reaction efficiency.[3]

Biological Activity: Research indicates that copper(II) phthalate can interact with DNA and

exhibits cytotoxic effects on certain cancer cell lines in vitro.[2] It has also shown

antimicrobial activity against several bacterial strains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098968#cas-number-and-identifiers-for-copper-
phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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